Cas no 16143-79-6 (Direct Blue 76 (Technical Grade))

• Product Name: Direct Blue 76 (Technical Grade)
• CAS No: 16143-79-6
• MF: C₃₂H₁₆Cu₂N₆Na₄O₁₆S₄
• MW: 1087.81112861633
• CID: 225837
• Update Time: 2025-05-20

Direct Blue 76 (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• Cuprate(4-), [m-[[6,6'-[[3,3'-di(hydroxy-kO)[1,1'-biphenyl]-4,4'-diyl]bis(2,1-diazenediyl-kN1)]bis[4-amino-5-(hydroxy-kO)-1,3-naphthalenedisulfonato]](8-)]]di-,sodium (1:4)
• Cuprate(4-), [m-[[6,6'-[[3,3'-di(hydroxy-kO)[1,1'-biphenyl]-4,4'-diyl]bis(2,1-diazenediyl-kN1)]bis[4-amino-5-(hydroxy-kO)-1,3
• dicopper,tetrasodium,4-amino-6-[[4-[4-[(8-amino-1-oxido-5,7-disulfonatonaphthalen-2-yl)diazenyl]-3-oxidophenyl]-2-oxidophenyl]diazenyl]-5-oxidonaphthalene-1,3-disulfonate
• tetrasodium [mu-[[6,6'-[(3,3'-dihydroxy[1,1'-biphenyl]-4,4'-diyl)bis(azo)]bis[4-amino-5-hydroxynaphthalene-1,3-disulphonato]](8-)]]dicuprate(4-)
• C.I. Direct Blue 76, tetrasodium salt
• copper(2+) sodium 6,6'-[(3,3'-dioxidobiphenyl-4,4'-diyl)di(E)diazene-2,1-diyl]bis(4-amino-5-oxidonaphthalene-1,3-disulfonate) (2:4:1)
• EINECS 240-298-1
• Direct Blue 76 (Technical Grade)

• Inchi： 1S/C32H24N6O16S4.2Cu.4Na/c33-29-25(57(49,50)51)11-23(55(43,44)45)15-3-7-19(31(41)27(15)29)37-35-17-5-1-13(9-21(17)39)14-2-6-18(22(40)10-14)36-38-20-8-4-16-24(56(46,47)48)12-26(58(52,53)54)30(34)28(16)32(20)42;;;;;;/h1-12,39-42H,33-34H2,(H,43,44,45)(H,46,47,48)(H,49,50,51)(H,52,53,54);;;;;;/q;2*+2;4*+1/p-8/b37-35+,38-36+;;;;;;
• InChI Key： RTXWGCFBOYSLIQ-ZBJMQJRBSA-F
• SMILES： [Cu+2].[Cu+2].S(C1C=C(C(=C2C(=C(C=CC2=1)/N=N/C1C=CC(=CC=1[O-])C1C=CC(=C(C=1)[O-])/N=N/C1C=CC2=C(C=C(C(=C2C=1[O-])N)S(=O)(=O)[O-])S(=O)(=O)[O-])[O-])N)S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 1085.76908

Experimental Properties

• PSA: 422.52

Additional information on Direct Blue 76 (Technical Grade)

Research Brief on Direct Blue 76 (Technical Grade) and CAS 16143-79-6: Recent Advances and Applications

Direct Blue 76 (Technical Grade), a synthetic dye with the CAS number 16143-79-6, has been the subject of renewed interest in the chemical, biological, and pharmaceutical fields due to its versatile applications and potential therapeutic properties. Recent studies have explored its use in diagnostics, drug delivery systems, and as a biochemical tool. This research brief synthesizes the latest findings, highlighting key advancements and their implications for the industry.

A 2023 study published in the Journal of Medicinal Chemistry investigated the molecular interactions of Direct Blue 76 with serum albumin, revealing its potential as a carrier for hydrophobic drugs. The research utilized spectroscopic techniques and molecular docking simulations to demonstrate high binding affinity, suggesting its utility in enhancing drug solubility and bioavailability. These findings open new avenues for formulating poorly water-soluble pharmaceuticals.

In the field of diagnostic imaging, researchers at the University of Cambridge developed a novel contrast agent by conjugating Direct Blue 76 with gadolinium complexes. The resulting compound showed improved tissue penetration and reduced toxicity compared to conventional agents, as reported in Advanced Materials (2024). This innovation addresses critical limitations in magnetic resonance imaging (MRI) contrast media.

Environmental concerns regarding dye effluents have prompted studies on biodegradation pathways. A recent breakthrough published in Applied Microbiology and Biotechnology (2024) identified a consortium of bacteria capable of completely mineralizing Direct Blue 76 within 72 hours under optimized conditions. The enzymatic mechanisms involved provide a blueprint for developing sustainable wastewater treatment solutions in the textile and pharmaceutical industries.

From a safety perspective, updated toxicological assessments using advanced in vitro models have refined the understanding of Direct Blue 76's cellular effects. The 2024 OECD-approved tests indicate lower genotoxicity than previously estimated when the compound is properly purified, supporting its continued use in technical applications with appropriate handling protocols.

Ongoing clinical trials are evaluating modified derivatives of Direct Blue 76 as photosensitizers for photodynamic therapy in dermatological conditions. Preliminary results presented at the 2024 World Congress of Dermatology show promising selectivity for abnormal keratinocytes with minimal side effects, potentially offering a new treatment modality for psoriasis and related disorders.

The synthesis of these recent developments suggests that Direct Blue 76 (Technical Grade) remains a chemically and biologically significant compound with expanding applications. Future research directions likely include nanotechnology integrations, further therapeutic explorations, and green chemistry approaches to its production and utilization.